Cas no 1874-54-0 (Psicofuranine)

Psicofuramine is a nucleoside antibiotic, which can inhibit xanthine 5 '- phosphorylase Psicofuramine can also specifically inhibit GMP synthase and interrupt the growth of parasites Conclusion: psicofuramine can inhibit the growth of Plasmodium falciparum in a dose-dependent manner
Psicofuranine structure
Psicofuranine structure
Product Name:Psicofuranine
CAS No:1874-54-0
Molecular Formula:C11H15N5O5
Molecular Weight:297.26700
CID:148044
PubChem ID:65086

Psicofuranine Properties

Names and Identifiers

    • Adenosine,1'-C-(hydroxymethyl)-
    • (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-2,5-bis(hydroxymethyl)oxolane-3,4-diol
    • PSICOFURANINE
    • Psicofuranine [Angustmycin C]
    • 6-Amino-9-D-psicofuranosylpurine
    • Adenine,9beta-D-psicofuranosyl
    • angustmicine C
    • Angustmycin C
    • Psicofuranosyladenine
    • 1'-(Hydroxymethyl)adenosine
    • 9-beta-D-Psicofuranosyl-6-aminopurine
    • 9-beta-D-Psicofuranosyladenine
    • NSC 53104
    • U-9586
    • psicofuranin
    • BAA87454
    • J-012069
    • CHEBI:8612
    • 9H-Purin-6-amine, 9-beta-D-psicofuranosyl-
    • UNII-NN8Z1MZB7L
    • CHEMBL453867
    • (2R,3R,4S,5R)-2-(6-amino-9H-purin-9-yl)-2,5-bis(hydroxymethyl)oxolane-3,4-diol
    • 9-D-Psicofuranosyl-6-aminopurine
    • (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol
    • 9H-Purine, 6-amino-9-beta-D-psicofuranosyl-
    • CS-0078071
    • C05342
    • Adenine, 9beta-D-psicofuranosyl-
    • AI3-50820
    • MS-24262
    • hydroxymethyladenosine
    • PDSP1_001037
    • HB4040
    • NN8Z1MZB7L
    • SCHEMBL691065
    • 9-beta-D-Psicofuranosyl-9H-purin-6-amine
    • 4-26-00-03694 (Beilstein Handbook Reference)
    • 1'-C-(HYDROXYMETHYL)ADENOSINE
    • BRN 0095142
    • 9-.beta.-D-Psicofuranosyl-9H-purin-6-amine
    • Q27108113
    • PDSP2_001021
    • 1874-54-0
    • DTXSID80172052
    • PSICOFURANINE [MI]
    • HY-119819
    • NSC-53104
    • BDBM50519499
    • Adenine, 9-beta-D-psicofuranosyl-
    • AKOS040742517
    • 9-beta-D-Psicofuranosyl-adenine
    • Adenine, 9-beta-D-psicofuranyosyl-
    • DA-57197
    • DTXCID3094543
    • U 9586
    • InChIKey: BNZYRKVSCLSXSJ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H15N5O5/c12-9-6-10(14-3-13-9)16(4-15-6)11(2-18)8(20)7(19)5(1-17)21-11/h3-5,7-8,17-20H,1-2H2,(H2,12,13,14)
    • SMILES: OCC1C(O)C(O)C(N2C=NC3=C(N=CN=C23)N)(CO)O1

Computed Properties

  • Exact Mass: 297.10700
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 297.10731860g/mol
  • Heavy Atom Count: 21
  • Complexity: 390
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -2.2
  • Topological Polar Surface Area: 160Ų

Experimental Properties

  • LogP: -2.25230
  • PSA: 159.77000
  • Boiling Point: 720.0±70.0 °C at 760 mmHg
  • Melting Point: 212-214 °C (decomposition)
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C
  • Flash Point: 389.3±35.7 °C
  • Solubility: Slightly soluble (7.1 g/l) (25 º C),
  • Specific Rotation: D25 -68° (dimethylformamide)
  • Density: 2.02±0.1 g/cm3 (20 ºC 760 Torr),

Psicofuranine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00AL5R-1mg
psicofuranine
1874-54-0 98%
1mg
$324.00 2025-02-25
A2B Chem LLC
AE93183-1mg
psicofuranine
1874-54-0 ≥98%
1mg
$96.00 2024-04-20
ChemScence
CS-0078071-1mg
Psicofuranine
1874-54-0 ≥98.0%
1mg
$385.0 2022-04-27
Hello Bio
HB4040-5mg
Psicofuranine
1874-54-0 >98%
5mg
£245
MedChemExpress
HY-119819-1mg
Psicofuranine
1874-54-0 ≥98.0%
1mg
¥2340 2024-04-19
TRC
P839628-1mg
Psicofuranine
1874-54-0
1mg
$150.00 2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P911894-1mg
Psicofuranine
1874-54-0 98%
1mg
¥1,673.10 2022-09-01
SHENG KE LU SI SHENG WU JI SHU
sc-202778-1 mg
Psicofuranine,
1874-54-0 ≥98%
1mg
¥1,053.00 2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci8404-1mg
Psicofuranine
1874-54-0 98%
1mg
¥1058.00 2023-09-09

Psicofuranine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1874-54-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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